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Compound of Interest

Compound Name: 2,4-Difluorobenzamide

Cat. No.: B1295065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry data for 2,4-
Difluorobenzamide (C7H5F2NO), a compound of interest in various chemical and

pharmaceutical research fields. This document outlines its mass spectral characteristics,

detailed experimental protocols for its analysis, and visual representations of its fragmentation

pathway and a typical analytical workflow.

Chemical and Physical Properties
2,4-Difluorobenzamide is a fluorinated aromatic amide with the following key properties:

Property Value

Molecular Formula C7H5F2NO[1][2]

Molecular Weight 157.12 g/mol [1]

Monoisotopic Mass 157.03392011 Da[1]

CAS Number 85118-02-1[2]

IUPAC Name 2,4-difluorobenzamide[1]

Mass Spectrometry Data
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The mass spectrum of 2,4-Difluorobenzamide is characterized by its molecular ion peak and

several key fragment ions. The data presented below is primarily from Gas Chromatography-

Mass Spectrometry (GC-MS) with electron ionization (EI).

m/z Interpretation Relative Abundance

157 [M]+• (Molecular Ion) High

141 [M-NH2]+ or [M-O]+• Moderate

113 [M-CONH2]+ High

95 [C6H4F]+ Moderate

75 [C6H3]+ Low

Data sourced from NIST Mass Spectrometry Data Center and PubChem.[1][2]

Fragmentation Pathway
Under electron ionization, 2,4-Difluorobenzamide undergoes fragmentation, leading to the

formation of several characteristic ions. The proposed fragmentation pathway is illustrated

below.
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Molecular Ion

Fragment Ions

2,4-Difluorobenzamide
[C7H5F2NO]+•

m/z = 157

[C7H4F2O]+•
m/z = 141- NH

[C6H3F2]+•
m/z = 113

- CONH2
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Sample Preparation

Instrumental Analysis

Data Processing

Dissolve & Dilute Sample

Filter Sample (for LC-MS)

Inject into GC/LC

Chromatographic Separation

Ionization (EI/ESI)

Mass Detection

Obtain Mass Spectrum

Library Search & Fragmentation Analysis Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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